N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C12H16N2O3/c1-14(2)6-5-13-12(15)9-3-4-10-11(7-9)17-8-16-10/h3-4,7H,5-6,8H2,1-2H3,(H,13,15)
• InChI Key: FKMXZQSHSDYPHO-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC2=C(C=C1)OCO2

Description

N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide, commonly known as MDMA, is a psychoactive drug that is commonly used for recreational purposes. However, MDMA has also been studied extensively for its potential therapeutic applications in treating mental health disorders such as post-traumatic stress disorder (PTSD).

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in feelings of empathy, euphoria, and emotional openness. MDMA also activates the release of oxytocin, a hormone that is associated with feelings of social bonding and trust.
Biochemical and Physiological Effects:
MDMA has been shown to have a number of biochemical and physiological effects on the body. These include increased heart rate and blood pressure, increased body temperature, and dehydration. Long-term use of MDMA has also been shown to cause damage to the serotonin-producing neurons in the brain.

Advantages and Limitations for Lab Experiments

MDMA has been used extensively in laboratory experiments to study its effects on the brain and behavior. One advantage of using MDMA in these experiments is that it can produce consistent and predictable effects in study participants. However, there are also limitations to using MDMA in laboratory experiments, such as the potential for confounding variables and the difficulty in controlling for individual differences in drug response.

Future Directions

There are a number of potential future directions for research on MDMA. One area of interest is the use of MDMA in combination with psychotherapy for the treatment of mental health disorders such as N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide. Other areas of research include the development of new drugs that mimic the effects of MDMA without the potential for harmful side effects, and the use of MDMA in the treatment of other mental health disorders such as depression and anxiety.
In conclusion, while MDMA is commonly known for its recreational use, it has also been studied extensively for its potential therapeutic applications in treating mental health disorders. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for research make it an important topic of study in the field of neuroscience and mental health.

Synthesis Methods

MDMA is synthesized through a multi-step process that involves the reaction of safrole, a natural compound found in sassafras oil, with other chemicals such as hydrochloric acid, sodium hydroxide, and methylamine. The resulting compound is then purified through a series of chemical reactions to produce MDMA.

Scientific Research Applications

MDMA has been studied extensively for its potential therapeutic applications in treating mental health disorders such as N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide. Research has shown that MDMA can help individuals with N-[2-(dimethylamino)ethyl]-1,3-benzodioxole-5-carboxamide overcome their fear response, allowing them to process traumatic memories more effectively.